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Compound of Interest

Compound Name:
Ethyl 8-(2-ethoxyphenyl)-8-

oxooctanoate

Cat. No.: B1325958 Get Quote

Technical Guide: Ethyl 8-(2-ethoxyphenyl)-8-
oxooctanoate
Disclaimer: The following document is a technical guide on the chemical properties of Ethyl 8-
(2-ethoxyphenyl)-8-oxooctanoate. It is important to note that this compound is not widely

documented in publicly available scientific literature. As such, much of the information

presented, including chemical properties and potential synthetic routes, is based on

computational predictions and data from structurally analogous compounds. This guide is

intended for informational purposes for researchers, scientists, and drug development

professionals and should be supplemented with experimental verification.

Chemical Properties and Identifiers
Quantitative data for Ethyl 8-(2-ethoxyphenyl)-8-oxooctanoate is scarce. The following table

summarizes the basic molecular properties and includes data for a structurally similar isomer,

Ethyl 8-(4-ethoxyphenyl)-8-oxooctanoate, for comparison.
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Property
Value (for Ethyl 8-(2-
ethoxyphenyl)-8-
oxooctanoate)

Value (for Ethyl 8-(4-
ethoxyphenyl)-8-
oxooctanoate)[1]

Molecular Formula C18H26O4 C18H26O4

Molecular Weight 322.4 g/mol (Calculated) 306.402 g/mol

IUPAC Name
ethyl 8-(2-ethoxyphenyl)-8-

oxooctanoate

ethyl 8-(4-ethoxyphenyl)-8-

oxooctanoate

CAS Number Not available 898757-57-8

Canonical SMILES
CCOC(=O)CCCCCCC(=O)C1

=CC=CC=C1OCC
Not available

InChI Key Not available
OXYMWRDETLOQGI-

UHFFFAOYSA-N

Purity Not available 97.0%

Experimental Protocols
Due to the limited availability of data, no established experimental protocols for the synthesis or

analysis of Ethyl 8-(2-ethoxyphenyl)-8-oxooctanoate were found in the public domain.

Researchers interested in this compound would need to develop and validate their own

methodologies. A potential synthetic approach is outlined in the following section.

Proposed Synthesis Workflow
A plausible synthetic route for Ethyl 8-(2-ethoxyphenyl)-8-oxooctanoate could involve a

Friedel-Crafts acylation reaction. This common method is used to attach an acyl group to an

aromatic ring. In this proposed workflow, the reaction would occur between 2-ethoxybenzene

(phenetole) and a suitable acylating agent derived from suberic acid.

The diagram below illustrates a potential two-step synthesis process. The first step involves the

conversion of the terminal carboxylic acid of ethyl suberate to an acyl chloride. The second

step is the Friedel-Crafts acylation of phenetole with the generated acyl chloride.
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Step 1: Acyl Chloride Formation

Step 2: Friedel-Crafts Acylation

Ethyl Suberate Ethyl 7-(chloroformyl)heptanoate
Reaction

Ethyl 8-(2-ethoxyphenyl)-8-oxooctanoate

Reaction

SOCl₂

Phenetole (2-Ethoxybenzene)

AlCl₃ (Lewis Acid)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of Ethyl 8-(2-ethoxyphenyl)-8-oxooctanoate.

Signaling Pathways and Biological Activity
There is currently no information available regarding the biological activity or its involvement in

any signaling pathways for Ethyl 8-(2-ethoxyphenyl)-8-oxooctanoate. Research into

structurally related molecules may provide insights into potential areas of investigation. For

instance, various substituted oxooctanoate derivatives have been explored in the context of

drug discovery, but specific data for this compound is absent.

Safety and Handling
Specific safety and handling information for Ethyl 8-(2-ethoxyphenyl)-8-oxooctanoate is not

available. As a standard laboratory practice for a novel or uncharacterized chemical, it should

be handled with care. Appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat, should be worn. Work should be conducted in a well-ventilated

area or a fume hood. For guidance on handling similar chemical structures, one could refer to

the safety data sheets (SDS) of related compounds like Ethyl 8-bromooctanoate, which

recommend avoiding contact with skin and eyes and using in a well-ventilated place[2].
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Conclusion
Ethyl 8-(2-ethoxyphenyl)-8-oxooctanoate represents a chemical entity with limited

characterization in the public domain. This guide provides a foundational overview based on

theoretical chemical principles and data from analogous compounds. Further experimental

research is necessary to fully elucidate its chemical properties, reactivity, biological activity, and

safety profile. The proposed synthetic workflow offers a starting point for researchers aiming to

synthesize and study this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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